Cas no 114038-47-0 (4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile)
114038-47-0 structure
Product Name:4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
CAS No:114038-47-0
MF:C24H16N2S
MW:364.462244033813
CID:2612184
PubChem ID:13930626
Update Time:2025-04-21
4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
- 4,5,6-Triphenyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
- 114038-47-0
- DTXSID50552766
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- Inchi: 1S/C24H16N2S/c25-16-20-21(17-10-4-1-5-11-17)22(18-12-6-2-7-13-18)23(26-24(20)27)19-14-8-3-9-15-19/h1-15H,(H,26,27)
- InChI Key: TWDHENGVDICRHH-UHFFFAOYSA-N
- SMILES: S=C1C(C#N)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 364.10341969Da
- Monoisotopic Mass: 364.10341969Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 67.9Ų
4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
114038-47-0 (4,5,6-triphenyl-2-sulfanylidene-1H-pyridine-3-carbonitrile) Related Products
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